Cas no 1261235-98-6 (Thiophene-2-sulfonic acid (R)-pyrrolidin-3-ylamide hydrochloride)

• Product Name: Thiophene-2-sulfonic acid (R)-pyrrolidin-3-ylamide hydrochloride
• CAS No: 1261235-98-6
• MF: C₈H₁₃ClN₂O₂S₂
• MW: 268.784018278122
• CID: 2163540
• Update Time: 2025-10-11

Thiophene-2-sulfonic acid (R)-pyrrolidin-3-ylamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Thiophene-2-sulfonic acid (r)-pyrrolidin-3-ylamide hydrochloride
• (R)-N-(Pyrrolidin-3-yl)thiophene-2-sulfonamide hydrochloride
• Thiophene-2-sulfonic acid (R)-pyrrolidin-3-ylamide hydrochloride

• Inchi： 1S/C8H12N2O2S2.ClH/c11-14(12,8-2-1-5-13-8)10-7-3-4-9-6-7;/h1-2,5,7,9-10H,3-4,6H2;1H/t7-;/m1./s1
• InChI Key： TUIJCMPPRDQAHH-OGFXRTJISA-N
• SMILES： Cl.S(C1=CC=CS1)(N[C@H]1CNCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• Topological Polar Surface Area: 94.8

Thiophene-2-sulfonic acid (R)-pyrrolidin-3-ylamide hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Thiophene-2-sulfonic acid (R)-pyrrolidin-3-ylamide hydrochloride

Thiophene-2-sulfonic Acid (R)-Pyrrolidin-3-ylamide Hydrochloride: A Comprehensive Overview

Thiophene-2-sulfonic acid (R)-pyrrolidin-3-ylamide hydrochloride is a compound with the CAS number 1261235-98-6, and it represents a significant advancement in the field of organic chemistry. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in various scientific domains. The molecule consists of a thiophene ring, a sulfonic acid group, and an (R)-pyrrolidine amide moiety, all of which contribute to its distinctive chemical properties.

Recent studies have highlighted the importance of thiophene derivatives in drug discovery and materials science. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its stability and ability to participate in various chemical reactions. In the case of Thiophene-2-sulfonic acid (R)-pyrrolidin-3-ylamide hydrochloride, the sulfonic acid group enhances the compound's water solubility, making it suitable for applications in aqueous environments. Additionally, the presence of the (R)-pyrrolidine amide group introduces stereochemistry, which can influence the compound's biological activity and selectivity.

One of the most promising areas of research involving this compound is its potential use in pharmaceuticals. The stereochemistry introduced by the (R)-configuration in the pyrrolidine ring may play a crucial role in determining the compound's pharmacokinetic properties. Recent findings suggest that such stereochemically defined compounds can exhibit enhanced bioavailability and reduced toxicity compared to their non-stereospecific counterparts. This makes Thiophene-2-sulfonic acid (R)-pyrrolidin-3-ylamide hydrochloride a valuable candidate for drug development.

In addition to its pharmaceutical applications, this compound has also been explored for its role in materials science. The thiophene moiety is known to contribute to electronic properties, making it a potential candidate for use in organic electronics or as a component in advanced materials. Researchers have recently investigated the use of thiophene derivatives in creating conductive polymers and organic semiconductors, which could revolutionize industries such as flexible electronics and energy storage.

The synthesis of Thiophene-2-sulfonic acid (R)-pyrrolidin-3-ylamide hydrochloride involves a series of carefully controlled reactions that ensure the preservation of stereochemistry. The process typically begins with the preparation of thiophene derivatives followed by functionalization with sulfonic acid groups. Subsequent steps involve amide formation and stereoselective synthesis to achieve the desired configuration. This multi-step synthesis highlights the complexity and precision required to produce such compounds at scale.

From an environmental perspective, understanding the fate and transport of Thiophene-2-sulfonic acid (R)-pyrrolidin-3-ylamide hydrochloride is crucial for assessing its potential impact on ecosystems. Recent studies have focused on evaluating its biodegradability and toxicity under various conditions. These investigations are essential for ensuring that any industrial or commercial applications of this compound are sustainable and environmentally friendly.

In conclusion, Thiophene-2-sulfonic acid (R)-pyrrolidin-3-ylamide hydrochloride stands out as a versatile compound with significant potential across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application research, positions it as a key player in future innovations. As researchers continue to explore its properties and applications, this compound is likely to contribute significantly to both academic and industrial advancements.